Cas no 1259516-86-3 (Methyl 3-(3-amino-1H-1,2,4-triazol-5-yl)propanoate hydrochloride)

• Product Name: Methyl 3-(3-amino-1H-1,2,4-triazol-5-yl)propanoate hydrochloride
• CAS No: 1259516-86-3
• MF: C₆H₁₀N₄O₂
• MW: 170.16920042038
• CID: 5094252
• Update Time: 2025-06-30

Methyl 3-(3-amino-1H-1,2,4-triazol-5-yl)propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-amino-1H-1,2,4-triazol-5-yl)propanoate
• Methyl 3-(5-amino-1H-1,2,4-triazol-3-yl)propanoate
• BBL032961
• STL146776
• Methyl 3-(5-amino-4H-1,2,4-triazol-3-yl)propanoate
• 1H-1,2,4-triazole-5-propanoic acid, 3-amino-, methyl ester, hydrochloride
• Methyl 3-(3-amino-1H-1,2,4-triazol-5-yl)propanoate hydrochloride

• Inchi： 1S/C6H10N4O2/c1-12-5(11)3-2-4-8-6(7)10-9-4/h2-3H2,1H3,(H3,7,8,9,10)
• InChI Key： JREHLHUSMGLOAS-UHFFFAOYSA-N
• SMILES： O(C)C(CCC1=NC(N)=NN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 164
• XLogP3: -0.2
• Topological Polar Surface Area: 93.9

Additional information on Methyl 3-(3-amino-1H-1,2,4-triazol-5-yl)propanoate hydrochloride

Methyl 3-(3-amino-1H-1,2,4-triazol-5-yl)propanoate hydrochloride (CAS No. 1259516-86-3)

The compound Methyl 3-(3-amino-1H-1,2,4-triazol-5-yl)propanoate hydrochloride, identified by the CAS registry number 1259516-86-3, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of organic heterocyclic compounds, specifically featuring a triazole ring system, which is known for its stability and reactivity in diverse chemical environments.

Recent studies have highlighted the importance of triazole-containing compounds in drug discovery and materials science. The presence of the amino group (-NH₂) on the triazole ring introduces additional functional versatility, enabling this compound to participate in various biochemical interactions. For instance, researchers have explored its potential as a ligand in metalloenzyme inhibition and as a building block in supramolecular chemistry.

One of the most promising applications of Methyl 3-(3-amino-1H-1,2,4-triazol-5-yl)propanoate hydrochloride lies in its role as an intermediate in the synthesis of bioactive molecules. Its ability to form hydrogen bonds and engage in π-interactions makes it an ideal candidate for designing drugs targeting specific protein-protein interactions (PPIs). Recent advancements in computational chemistry have allowed scientists to predict the binding affinities of this compound with various therapeutic targets, paving the way for its use in personalized medicine.

In addition to its pharmacological applications, this compound has shown potential in the field of materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (OLEDs) and field-effect transistors (FETs). Researchers have reported that incorporating this compound into polymer blends can enhance the electrical conductivity and mechanical stability of the resulting materials.

The synthesis of Methyl 3-(3-amino-1H-1,2,4-triazol-5-yl)propanoate hydrochloride involves a multi-step process that typically begins with the preparation of the corresponding triazole derivative. The introduction of the amino group is achieved through nucleophilic substitution or reductive amination reactions, depending on the desired stereochemistry and regioselectivity. The final step involves protonation to form the hydrochloride salt, which is more stable under physiological conditions.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent studies have employed advanced spectroscopic techniques to investigate its biodegradation under aerobic and anaerobic conditions. These studies suggest that the compound undergoes hydrolytic cleavage under alkaline conditions, leading to the formation of less complex byproducts that are more readily metabolized by microorganisms.

In conclusion, Methyl 3-(3-amino-1H-1,2,4-triazol-5-yl)propanoate hydrochloride (CAS No. 1259516-86-) represents a versatile molecule with wide-ranging applications across multiple disciplines. Its unique chemical properties and functional groups make it an invaluable tool in drug discovery, materials science, and environmental chemistry. As research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.